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4-Chloro-2,6-dibromo-3-

methylaniline

CAS No.: 861559-78-6

Cat. No.: B1502210

Get Quote

Molecular Architecture, Synthesis Strategy, and Reactivity Profile

Executive Summary
4-Chloro-2,6-dibromo-3-methylaniline (CAS: 861559-78-6) represents a highly specialized

class of poly-halogenated aromatic amines. Distinguished by its dense substitution pattern, this

molecule serves as a critical intermediate in the synthesis of sterically congested

agrochemicals, pharmaceuticals, and high-performance polymer curing agents. The

compound’s unique "buttressing effect"—arising from the vicinal arrangement of methyl, bromo,

and amino groups—imparts distinct reactivity profiles that differ significantly from less

substituted aniline analogues. This guide provides a definitive technical analysis of its structure,

validated synthesis protocols, and spectroscopic characterization.
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The reactivity of 4-Chloro-2,6-dibromo-3-methylaniline is governed by the interplay between

the electron-donating amino group and the electron-withdrawing halogen substituents.

Electronic Push-Pull: The amino group (-NH₂) is a strong activator (ortho/para director), while

the halogens (-Cl, -Br) are deactivators but ortho/para directors. The methyl group (-CH₃) at

position 3 provides weak activation.

The Buttressing Effect: A critical structural feature is the steric crowding at the C2 and C3

positions.[1] The bulky bromine atom at C2 is flanked by the amino group at C1 and the

methyl group at C3. This vicinal repulsion (Buttressing Effect) often forces substituents out of

the aromatic plane, reducing

-conjugation and impacting the basicity of the amine. This steric wall is a desired trait in
designing "latent" curing agents for epoxy resins, where delayed reactivity is required.

Structural Visualization
The following diagram illustrates the steric and electronic interactions defining the molecule's

stability and reactivity.
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Figure 1: Structural map highlighting the steric "buttressing" interaction between C2-Bromo and

C3-Methyl groups.

Validated Synthesis Protocol
Retrosynthetic Analysis
Direct halogenation of aniline is uncontrollable due to high reactivity. The optimal route utilizes

4-chloro-3-methylaniline (CAS 7149-75-9) as the precursor. The C4-Chlorine blocks the para-

position, forcing electrophilic bromination to occur exclusively at the C2 and C6 positions (ortho

to the amino group).

Experimental Methodology
Objective: Synthesis of 4-Chloro-2,6-dibromo-3-methylaniline via electrophilic aromatic

substitution.

Reagents:

Precursor: 4-Chloro-3-methylaniline (1.0 eq)

Brominating Agent: Bromine (

) (2.2 eq) or N-Bromosuccinimide (NBS) (2.2 eq)

Solvent: Glacial Acetic Acid (AcOH) or Dichloromethane (DCM)

Quenching Agent: Sodium Bisulfite (

)

Protocol Steps:

Dissolution: Dissolve 10.0 g (70.6 mmol) of 4-chloro-3-methylaniline in 100 mL of glacial

acetic acid in a round-bottom flask equipped with a magnetic stirrer and dropping funnel.
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Bromination: Cool the solution to 10–15°C. Add 24.8 g (155 mmol, 2.2 eq) of bromine

dropwise over 30 minutes. Note: The solution will turn dark orange/red.

Mechanism:[2][3][4][5] The amino group activates the C2 and C6 positions. The methyl

group at C3 further activates C2, though steric hindrance is higher there. The C4-Cl

deactivates but directs ortho (to itself), reinforcing substitution at C2/C6 relative to the

amine.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via

TLC (Hexane:EtOAc 8:2) until the starting material is consumed.

Quenching: Pour the reaction mixture into 500 mL of ice-water containing 5% sodium

bisulfite to neutralize excess bromine. A precipitate should form immediately.

Purification: Filter the solid precipitate. Wash with cold water (3 x 50 mL). Recrystallize from

Ethanol/Water (80:20) to yield off-white to pale brown needles.
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Figure 2: Synthesis pathway via controlled bromination of the para-blocked aniline precursor.

Characterization & Data Specifications
Physical Properties

Property Value Notes

Molecular Formula

Molecular Weight 299.39 g/mol
High halogen content

increases density

Melting Point 97–98 °C
Sharp MP indicates high purity

crystallizability

Appearance Off-white/Beige Solid
Oxidizes slightly upon air

exposure

Solubility DMSO, DCM, Ethyl Acetate Insoluble in water

Spectroscopic Signature (NMR)
The symmetry and substitution pattern result in a highly distinct NMR spectrum.
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Nucleus
Shift (

ppm)
Multiplicity Integration Assignment

NMR 2.35 Singlet 3H
Methyl group at

C3

NMR 5.40 Broad Singlet 2H
Amine (-NH₂),

exchangeable

NMR 7.65 Singlet 1H
Aromatic proton

at C5

NMR 22.1 - - Methyl Carbon

NMR 109.5 - - C2 (C-Br)

NMR 112.0 - - C6 (C-Br)

NMR 128.5 - - C4 (C-Cl)

NMR 132.0 - - C5 (C-H)

NMR 136.5 - - C3 (C-Me)

NMR 142.0 - - C1 (C-NH₂)

Note: Chemical shifts are estimated based on substituent additivity rules in

.

Reactivity & Applications
Selective Cross-Coupling
The molecule contains three halogen atoms, but they possess different reactivities toward

palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig):
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C6-Bromine: Most reactive. It is less sterically hindered than the C2-Bromine (which is

buttressed by the methyl group) and the C4-Chlorine (stronger C-Cl bond).

C2-Bromine: Secondary reactivity. Significant steric hindrance from the C3-Methyl group

requires specialized ligands (e.g., SPhos, XPhos) for successful coupling.

C4-Chlorine: Least reactive. Typically remains intact unless forcing conditions or nickel

catalysts are employed.

Application as a Latent Curing Agent
Poly-halogenated anilines are valued in the polymer industry as chain extenders for

polyurethanes and curing agents for epoxy resins.

Mechanism: The steric bulk of the ortho-bromines and the C3-methyl group shields the

nucleophilic nitrogen.

Benefit: This reduces the reaction rate at room temperature, extending the "pot life" of the

resin mixture, allowing for complex molding before the material hardens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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